(S)-3-[((R)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[[(2R)-2-amino-3-methylbutanoyl]-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C20H31N3O3/c1-4-23(19(24)18(21)15(2)3)17-11-8-12-22(13-17)20(25)26-14-16-9-6-5-7-10-16/h5-7,9-10,15,17-18H,4,8,11-14,21H2,1-3H3/t17-,18+/m0/s1
• InChI Key: QOSMMJONJMTRSE-ZWKOTPCHSA-N
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C(C)C)N
• Isomeric SMILES: CCN([C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)[C@@H](C(C)C)N
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

The compound (S)-3-[((R)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353960-74-3) is a piperidine derivative featuring a benzyl ester at the 1-position and an ethyl-amino-linked (R)-2-amino-3-methyl-butyryl group at the 3-position. Its stereochemistry—(S)-configuration at the piperidine ring and (R)-configuration in the amino-butyryl moiety—plays a critical role in its biochemical interactions.

Biological Activity

(S)-3-[((R)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester is a complex organic compound with significant potential in medicinal chemistry. Characterized by its unique structural features, including a piperidine ring and an amino acid moiety, this compound is of interest due to its potential biological activity. This article aims to provide a comprehensive overview of its biological properties, synthesis, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{21}H_{33}N_{3}O_{3}$ with a molecular weight of approximately 375.5 g/mol. It includes several functional groups that may influence its biological interactions:

• Piperidine Ring : A cyclic amine that can participate in hydrogen bonding and interact with various biological targets.
• Amino Acid Moiety : Contributes to the compound's ability to mimic natural peptides and proteins.
• Benzyl Ester Group : Enhances lipophilicity, potentially improving membrane permeability.

Biological Activity

The biological activity of (S)-3-[((R)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester is likely influenced by its structural characteristics. Compounds with similar frameworks have demonstrated a range of biological activities, including:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various bacterial strains.
• Neuroactive Properties : The presence of amino acid moieties suggests potential neuroactive effects, possibly influencing neurotransmitter systems.
• Analgesic Effects : Structural analogs have been linked to pain relief mechanisms.

Comparison with Similar Compounds

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Structural Features	Biological Activity
(S)-N-(4-Bromobenzyl)proline	Proline derivative with a benzyl group	Antimicrobial
(R)-N-(2-Hydroxyethyl)phenylalanine	Phenylalanine derivative with hydroxyethyl	Neuroactive
4-(Aminomethyl)piperidine	Simple piperidine derivative	Analgesic

The unique stereochemistry and combination of functional groups in (S)-3-[((R)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester may provide distinct biological activities compared to these compounds.

Synthesis Methods

Several synthesis methods have been explored for producing this compound, often involving multi-step organic reactions that incorporate the necessary functional groups. The typical synthetic route includes:

• Formation of the Piperidine Ring : Utilizing cyclization reactions.
• Coupling with Amino Acid Moiety : Employing amide bond formation techniques.
• Benzyl Esterification : Introducing the benzyl group through esterification reactions.

Case Studies and Research Findings

Recent studies have investigated the pharmacodynamics and pharmacokinetics of related compounds. For instance:

• A study on similar piperidine derivatives indicated significant interaction with neurotransmitter receptors, suggesting potential applications in treating neurological disorders.
• Research on antimicrobial activity highlighted that modifications in the benzyl group can enhance efficacy against resistant bacterial strains.

Example Case Study

In a notable case study, researchers synthesized a related compound and evaluated its effects on neuronal signaling pathways. The findings revealed that the compound modulated neurotransmitter release, demonstrating potential as a therapeutic agent for neurodegenerative diseases.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following analysis compares the target compound with structurally related derivatives, focusing on substituents, stereochemistry, and functional group variations.

Key Structural Differences

Table 1: Structural Comparison of Piperidine Derivatives

Compound Name (CAS)	Substituent at Piperidine-3	Linkage Type	Functional Groups	Molecular Formula	Key Features
Target Compound (1353960-74-3)	(R)-2-Amino-3-methyl-butyryl-ethyl-amino	Ethyl-amino	Carboxylic acid benzyl ester	C₁₉H₂₈N₃O₃	(S)-piperidine, (R)-butyryl, ethyl spacer
[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester (1354023-84-9)	(S)-2-Amino-3-methyl-butyryl	Carbamate linkage	Carbamic acid benzyl ester	C₂₀H₃₁N₃O₃	Carbamate group, (R)-piperidine substitution
3-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (1354024-72-8)	Ethyl-amino-methyl-linked butyryl	Methyl spacer	Carboxylic acid benzyl ester	C₂₀H₃₁N₃O₃	Additional methylene spacer, alters flexibility
(S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester	Direct amide linkage	Amide bond	Carboxylic acid benzyl ester	C₁₉H₂₈N₃O₃	Amide vs. ethyl-amino, impacts hydrogen bonding
(S)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester (1823396-40-2)	Cyclopropyl-(2-hydroxy-ethyl)-amino	Hydroxy-ethyl-cyclopropyl	Carboxylic acid benzyl ester	C₁₉H₂₇N₃O₄	Hydrophilic hydroxy group, cyclopropyl ring

Functional and Stereochemical Implications

Linkage Type: The target compound’s ethyl-amino linkage (vs. amide or carbamate in analogs) may enhance metabolic stability compared to esters but reduce hydrogen-bonding capacity .

Substituent Effects :

• Methyl vs. Ethyl Spacers : The methylene bridge in CAS 1354024-72-8 introduces rigidity, possibly restricting conformational freedom compared to the target compound’s ethyl group .
• Cyclopropyl and Hydroxy Groups : CAS 1823396-40-2’s cyclopropyl and hydroxy-ethyl groups increase hydrophobicity and polarity, respectively, which could influence membrane permeability .

Stereochemistry :

• The (S)-piperidine and (R)-butyryl configurations in the target compound are critical for chiral recognition in biological systems. Analogs with inverted stereochemistry (e.g., (R)-piperidine in CAS 1354023-84-9) may exhibit divergent binding affinities .